Cas no 61322-01-8 (Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]-)

Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]- structure
61322-01-8 structure
Product Name:Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]-
CAS No:61322-01-8
MF:C15H25N3O
MW:263.37850356102
CID:484145
PubChem ID:12316897
Update Time:2025-04-19

Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]-
    • 3-[2-[benzyl(methyl)amino]ethylamino]-N-ethylpropanamide
    • DTXSID70487768
    • 61322-01-8
    • Inchi: 1S/C15H25N3O/c1-3-17-15(19)9-10-16-11-12-18(2)13-14-7-5-4-6-8-14/h4-8,16H,3,9-13H2,1-2H3,(H,17,19)
    • InChI Key: UQUVYDUVPCQREV-UHFFFAOYSA-N
    • SMILES: O=C(CCNCCN(C)CC1C=CC=CC=1)NCC

Computed Properties

  • Exact Mass: 263.19995
  • Monoisotopic Mass: 263.199762429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 44.37
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